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Cat. No.: B15580048

Get Quote

Following a comprehensive search, we were unable to locate a specific experimental protocol

for a substance or process designated as "BAR-072." The search results did not yield any

documents, research papers, or clinical trials directly corresponding to this identifier.

It is possible that "BAR-072" may be an internal project name, a compound that has not been

publicly disclosed, or a misinterpretation of an existing designation.

The search did, however, retrieve information on related topics that may be of interest to

researchers, scientists, and drug development professionals. These include:

BAR Domain Proteins: A family of proteins involved in sensing and inducing membrane

curvature, playing a crucial role in various cellular processes such as endocytosis and cell

motility.[1][2][3][4][5] Research in this area involves techniques to study protein-membrane

interactions and their effects on the actin cytoskeleton.

ES-072: An oral, mutant-selective EGFR T790M inhibitor investigated for the treatment of

non-small-cell lung cancer. A first-in-human Phase 1 study has been conducted to evaluate

its safety, tolerability, pharmacokinetics, and preliminary antitumor activity.[6]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15580048#bc-rfq
https://www.benchchem.com/product/b15580048/docs?utm_src=pdf-body#unable-to-locate-experimental-protocol-for-bar-072
https://www.benchchem.com/product/b15580048/docs?utm_src=pdf-body#unable-to-locate-experimental-protocol-for-bar-072
https://pubmed.ncbi.nlm.nih.gov/30456600/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6297083/
https://link.springer.com/article/10.1038/emboj.2011.266
https://www.researchgate.net/publication/329043012_BAR_domain_proteins-a_linkage_between_cellular_membranes_signaling_pathways_and_the_actin_cytoskeleton
https://pmc.ncbi.nlm.nih.gov/articles/PMC8224822/
https://pubmed.ncbi.nlm.nih.gov/32800640/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CX-072: A PD-L1 probody therapeutic that has been studied in a Phase 2 clinical trial in

combination with other anticancer therapies for adults with solid tumors.[7][8]

We recommend verifying the identifier "BAR-072" for accuracy. Should you have a more

specific name for the compound or protocol, or if your interest lies in the broader topics of BAR

domain proteins or the specific drugs ES-072 or CX-072, we would be pleased to provide a

detailed report on those subjects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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